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Compound of Interest

Compound Name: 4-Methylpentanal-d7

Cat. No.: B1146708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-
Methylpentanal-d7 (CAS No. 1794978-55-4). As a deuterated analog, its safety profile is

considered to be nearly identical to its non-deuterated counterpart, 4-Methylpentanal (CAS No.

1119-16-0). The information presented herein is based on the available Safety Data Sheets

(SDS) and scientific literature for 4-Methylpentanal and is intended to guide laboratory

personnel in the safe handling and use of this compound.

Chemical Identification and Physical Properties
4-Methylpentanal-d7 is a labeled version of 4-methylpentanal, an aliphatic aldehyde. Its

primary application is as an intermediate in the synthesis of labeled compounds, such as

Pregabalin, for use in metabolic and pharmacokinetic studies.[1]

Table 1: Physical and Chemical Properties of 4-Methylpentanal
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Property Value Source

Molecular Formula C₆H₁₂O ChemBK

Molecular Weight 100.16 g/mol ChemBK

Appearance Colorless Liquid Benchchem

Boiling Point 128-135 °C ChemBK

Melting Point -72.5 °C (estimate) ChemBK

Flash Point 17.8 °C ChemBK

Density 0.8079 g/cm³ (estimate) ChemBK

Vapor Pressure 16.9 mmHg at 25 °C ChemBK

Water Solubility 3.8 g/L (predicted) FooDB

Hazard Identification and Classification
4-Methylpentanal is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its flammability and potential to cause irritation upon contact.

Table 2: GHS Hazard Classification of 4-Methylpentanal
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
2 Danger

H225: Highly

flammable liquid

and vapor

Acute Toxicity,

Oral
4 Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

2 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2A Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity -

Single Exposure

3 Warning

H335: May

cause respiratory

irritation

Data sourced from PubChem.

Toxicological Information
The toxicological data for 4-Methylpentanal indicates that it is harmful if ingested and can

cause irritation to the skin, eyes, and respiratory system.

Table 3: Acute Toxicity Data for 4-Methylpentanal
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Route of Exposure Species Toxicity Value Source

Oral Rat LD₅₀: 5660 mg/kg ChemBK

Inhalation Rat
LCL₀: 16000 ppm/4

hours
ChemBK

Note on Experimental Protocols: Detailed experimental protocols for the determination of the

toxicological and physical hazard data presented in this guide are not publicly available in the

referenced safety data sheets. The provided data is a summary of results from standardized

testing procedures.

Safe Handling and Emergency Procedures
The following workflow outlines the essential procedures for the safe handling of 4-
Methylpentanal-d7 in a laboratory setting.
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Safe Handling Workflow for 4-Methylpentanal-d7

Preparation

Handling and Use

Emergency Response

Waste Disposal

Conduct Risk Assessment

Don Appropriate PPE:
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Work in a Fume Hood

Dispense with care,
avoiding splashes

Store in a cool, dry,
well-ventilated area

away from ignition sources

Small Spill:
Absorb with inert material

Large Spill:
Evacuate and call EHS

Fire:
Use dry chemical, CO2,
or alcohol-resistant foam

First Aid:
- Skin: Wash with soap and water

- Eyes: Rinse with water for 15 min
- Inhalation: Move to fresh air

- Ingestion: Seek medical attention

Collect waste in a
labeled, sealed container

Dispose of as
hazardous chemical waste

Click to download full resolution via product page

Safe handling workflow for 4-Methylpentanal-d7.
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Signaling Pathways and Logical Relationships
The hazards associated with 4-Methylpentanal-d7 exposure can be understood as a logical

progression from exposure to potential health effects.

Hazard Pathway for 4-Methylpentanal-d7 Exposure

Routes of Exposure

Potential Health Effects

Exposure to
4-Methylpentanal-d7

Inhalation Skin Contact Eye Contact Ingestion

Respiratory Tract Irritation Skin Irritation Serious Eye Irritation Harmful if Swallowed

Click to download full resolution via product page

Logical relationship between exposure and health effects.

Conclusion
This technical guide summarizes the key safety information for 4-Methylpentanal-d7, based

on data available for its non-deuterated analog. Researchers, scientists, and drug development

professionals should use this information to implement safe laboratory practices, including the

use of appropriate personal protective equipment and engineering controls. Always refer to the

specific Safety Data Sheet provided by the supplier for the most current and detailed

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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